Cas no 921821-68-3 (2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide
• CAS No: 921821-68-3
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 5762965
• PubChem ID: 41342291
• Update Time: 2025-07-17

2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024688183
• 2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}-N-(2-ethoxyphenyl)acetamide
• 921821-68-3
• F2258-0714
• 2-[2-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• 2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)-N-(2-ethoxyphenyl)acetamide
• 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C16H20N4O4S/c1-2-24-13-6-4-3-5-12(13)19-15(23)10-25-16-18-7-11(9-21)20(16)8-14(17)22/h3-7,21H,2,8-10H2,1H3,(H2,17,22)(H,19,23)
• InChI Key： UYFNQWRBEZKMLQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1=NC=C(CO)N1CC(N)=O

Computed Properties

• Exact Mass: 364.12052631g/mol
• Monoisotopic Mass: 364.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 145Ų

Additional information on 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide

Comprehensive Analysis of 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide (CAS No. 921821-68-3)

The compound 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide, identified by its CAS No. 921821-68-3, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole core and acetamide side chain, makes it a subject of interest for drug discovery and therapeutic applications. Researchers are particularly intrigued by its hydroxymethyl and carbamoylmethyl functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for imidazole derivatives has surged due to their versatility in medicinal chemistry. The compound’s sulfanyl linkage and ethoxyphenyl moiety enhance its stability and bioavailability, addressing key challenges in drug formulation. This aligns with current trends in targeted drug delivery and small-molecule therapeutics, topics frequently searched in academic and industry circles. Its potential as a enzyme inhibitor or receptor modulator is also under investigation, reflecting the growing focus on precision medicine.

The synthesis of CAS No. 921821-68-3 involves multi-step organic reactions, including amide coupling and thioether formation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, ensuring compliance with regulatory standards. This rigorous process underscores its suitability for high-throughput screening and lead optimization in drug development pipelines.

From an industrial perspective, the compound’s scalable synthesis and low toxicity profile make it a candidate for commercialization. Its applications extend to agrochemicals and material science, where its heterocyclic framework offers advantages in designing functional materials. These attributes resonate with searches for sustainable chemistry and green synthesis, highlighting its relevance in eco-friendly innovation.

In summary, 2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}-N-(2-ethoxyphenyl)acetamide represents a promising scaffold for interdisciplinary research. Its structural complexity and functional diversity position it at the forefront of bioactive compound exploration, answering the call for novel solutions in life sciences and chemical engineering.